Cas no 123881-88-9 (Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI))
123881-88-9 structure
Product Name:Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI)
CAS No:123881-88-9
MF:C11H15IN2O6
MW:398.151075601578
CID:176388
PubChem ID:112500480
Update Time:2025-04-19
Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI)
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(1-hydroxy-2-iodoethyl)pyrimidine-2,4-dione
- 123881-88-9
-
- Inchi: 1S/C11H15IN2O6/c12-2-7(17)5-3-14(11(19)13-10(5)18)9-1-6(16)8(4-15)20-9/h3,6-9,15-17H,1-2,4H2,(H,13,18,19)/t6-,7+,8+,9+/m0/s1
- InChI Key: DDNHPEKPXBAHJG-JQCXWYLXSA-N
- SMILES: IC[C@H](C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O)O
Computed Properties
- Exact Mass: 397.99748g/mol
- Monoisotopic Mass: 397.99748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 119Ų
Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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